Cas no 183963-27-1 (2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester)

• Product Name: 2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester
• CAS No: 183963-27-1
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• CID: 1382139
• Update Time: 2024-08-16

2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedicarboxylic acid, 3-hydroxy-, 7-methyl ester

• Inchi： 1S/C13H10O5/c1-18-13(17)8-3-2-7-6-11(14)10(12(15)16)5-9(7)4-8/h2-6,14H,1H3,(H,15,16)
• InChI Key： XBCVGNNLURFMKZ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(C(OC)=O)=C2)=CC(O)=C1C(O)=O

Computed Properties

• Exact Mass: 245.04497

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 431.8±35.0 °C(Predicted)
• PSA: 86.66
• pka: 2.82±0.30(Predicted)